Cas no 5020-21-3 (1H-Indene-3-carboxylic acid)

• Product Name: 1H-Indene-3-carboxylic acid
• CAS No: 5020-21-3
• Molecular Formula: C₁₀H₈O₂
• Molecular Weight: 160.169322967529
• MDL: MFCD00086207
• CID: 374641

1H-Indene-3-carboxylic acid Properties

Names and Identifiers

• 1H-Indene-3-carboxylic acid
• 1H-Indene-1-carboxylicacid
• 3-Carboxy-1H-indene
• 1H-Indene-3-carboxylic acid ,97%
• 2-chloro-3-(phenylmethyl)quinoxaline
• Indene-1-carboxylicacid

• MDL： MFCD00086207
• InChIKey： KGWYICAEPBCRBL-UHFFFAOYSA-N
• Inchi： 1S/C10H8O2/c11-10(12)9-6-5-7-3-1-2-4-8(7)9/h1-6,9H,(H,11,12)
• SMILES： C1(C(O)=O)C2=C(C=CC=C2)C=C1

Computed Properties

• Exact Mass: 160.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 160.05243
• Heavy Atom Count: 12
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.71070
• PSA: 37.30000
• Refractive Index: 1.4108 (estimate)
• Boiling Point: 226.06°C (rough estimate)
• Melting Point: 145-148°C
• Flash Point: 135.9°C
• pka: 3.93±0.20(Predicted)
• Density: 1.0538 (rough estimate)

1H-Indene-3-carboxylic acid Security Information

• WGK Germany：3
• Dangerous goods sign：
• Hazard Statement： Irritant
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22

1H-Indene-3-carboxylic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes